Cas no 146614-41-7 (5-Aminoquinoline)

5-Aminoquinoline structure
5-Aminoquinoline structure
Product Name:5-Aminoquinoline
CAS No:146614-41-7
MF:C9H8N2
MW:144.173221588135
CID:93306
PubChem ID:11911
Update Time:2025-04-18

5-Aminoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Aminoquinoline
    • 5-Quinolinamine
    • 5-Quinolylamine
    • BRN 0114479
    • 146614-41-7
    • 5-AMINO-QUINOLINE, 98+%
    • (QUINOLIN-5-YL)AMINE
    • DTXSID80209978
    • quinolin-5-amine
    • 5-amino-quinoline
    • CHEMBL100194
    • Z56919160
    • 611-34-7
    • 5-Quinolylamine;Quinoline, 5-amino-
    • AKOS000108491
    • MFCD00006797
    • AC-2879
    • EN300-30137
    • WLN: T66 BNJ GZ
    • NSC 27982
    • NSC-170619
    • SCHEMBL115674
    • SY003215
    • FT-0619949
    • CS-W001604
    • STR02112
    • Quinolin-5-ylamine
    • UNII-YYJ34Z13SH
    • NSC27982
    • AB00443836-04
    • HMS1763O15
    • AMINOQUINOLINE, 5-
    • NCGC00341395-01
    • Q27294793
    • A0959
    • InChI=1/C9H8N2/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H,10H
    • 5- aminoquinoline
    • EINECS 210-266-1
    • 5-22-10-00297 (Beilstein Handbook Reference)
    • PD147992
    • BIDD:GT0664
    • SB67466
    • AM20061756
    • A26223
    • W-105190
    • NSC-27982
    • F2124-0039
    • Quinoline, 5-amino-
    • NS00034580
    • HY-W001604
    • BB 0221199
    • YYJ34Z13SH
    • PS-4993
    • CCRIS 1680
    • 5-Aminoquinoline, 97%
    • BDBM50520384
    • Inchi: 1S/C9H8N2/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H,10H2
    • InChI Key: XMIAFAKRAAMSGX-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C(=CC=CC=12)N

Computed Properties

  • Exact Mass: 144.068748264g/mol
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.9Ų

5-Aminoquinoline Related Literature

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